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Compound of Interest

Compound Name: 1-(Phenylsulfonyl)pyrrolidine

Cat. No.: B181110

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and biological relevance of 1-(Phenylsulfonyl)pyrrolidine, a key building block in medicinal
chemistry.

Chemical and Physical Properties

1-(Phenylsulfonyl)pyrrolidine, with the CAS number 5033-22-7, is a sulfonamide derivative
that serves as a versatile synthetic intermediate.[1] Its fundamental properties are summarized
below.

Property Value Source
CAS Number 5033-22-7 [1]
Molecular Formula C10H13NO2S [2]
Molecular Weight 211.28 g/mol [1112]
IUPAC Name 1-(benzenesulfonyl)pyrrolidine [2]

1-(phenylsulphonyl)pyrrolidine,
Synonyms . [2]
N-benzenesulfonyl pyrrolidine
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Physical Properties

Experimental data on the physical properties of 1-(Phenylsulfonyl)pyrrolidine, such as
melting and boiling points, are not readily available in the reviewed literature. The table below
presents computed properties.

Property Value Source
XLogP3 1.6 (2]
Topological Polar Surface Area  45.8 A2 [2]
Hydrogen Bond Donor Count 0 [2]
Hydrogen Bond Acceptor

C)c;untg p 2 2l
Rotatable Bond Count 1 [2]

Spectroscopic Data

While specific experimental spectra for 1-(Phenylsulfonyl)pyrrolidine are not widely
published, spectroscopic data is crucial for its characterization. High-resolution mass
spectrometry (HRMS) can confirm the molecular formula, with an expected monoisotopic mass
of approximately 211.0667 g/mol .[3] 3C NMR and >N NMR spectral data have been recorded
for this compound, though the spectra are not publicly available.[2]

Synthesis of 1-(Phenylsulfonyl)pyrrolidine

The most direct method for synthesizing 1-(Phenylsulfonyl)pyrrolidine is through the N-
sulfonylation of pyrrolidine.[1] This involves the reaction of pyrrolidine with benzenesulfonyl
chloride.

Representative Experimental Protocol

The following protocol is a representative method for the synthesis of 1-
(Phenylsulfonyl)pyrrolidine, adapted from procedures for analogous compounds.

Materials:
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Pyrrolidine

Benzenesulfonyl chloride

Triethylamine or other suitable base
Dichloromethane or other suitable aprotic solvent
1M Hydrochloric acid

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask, dissolve benzenesulfonyl chloride (1.0 equivalent) in
dichloromethane.

Add triethylamine (1.2 equivalents) to the solution.
Cool the mixture to 0 °C in an ice bath.
Slowly add pyrrolidine (1.1 equivalents) dropwise to the cooled solution.

Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring the
reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding 1M hydrochloric acid.

Separate the organic layer and wash it sequentially with saturated sodium bicarbonate
solution and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude product.

The crude product may be further purified by column chromatography or recrystallization.
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Synthesis Workflow
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Caption: General workflow for the synthesis of 1-(Phenylsulfonyl)pyrrolidine.
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Safety Information

A specific safety data sheet (SDS) for 1-(Phenylsulfonyl)pyrrolidine is not readily available.
The safety precautions should be based on the known hazards of the reactants, namely
pyrrolidine and benzenesulfonyl chloride. Pyrrolidine is a flammable, corrosive, and harmful
liquid.[4] Benzenesulfonyl chloride is also corrosive and causes severe skin burns and eye
damage. Therefore, appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat, should be worn at all times. The synthesis should be carried out in a
well-ventilated fume hood.

Applications in Drug Discovery

1-(Phenylsulfonyl)pyrrolidine is a valuable building block in medicinal chemistry, primarily
due to the presence of the phenylsulfonyl group attached to the pyrrolidine nitrogen, which is
considered a privileged pharmacophore.[1] This scaffold is found in compounds that act as
potent antagonists for specific G-protein coupled receptors (GPCRs).[1]

Thromboxane A2 (TXA2) Receptor Antagonism

Significant research has utilized the 1-(Phenylsulfonyl)pyrrolidine motif in the development of
thromboxane A2 (TXA2) receptor antagonists.[1] TXAZ2 is a potent mediator in various
cardiovascular diseases and asthma.[1] Antagonists of the TXAZ2 receptor (a GPCR) can inhibit
platelet aggregation and vascular contraction, making them promising therapeutic agents.[1]

The signaling pathway of the Thromboxane A2 receptor (TP receptor) is a classic example of a
GPCR cascade.
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Thromboxane A2 Receptor Signaling Pathway
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Caption: Simplified Thromboxane A2 (TP) receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

